methanone CAS No. 1114852-80-0](/img/structure/B2987633.png)
[6-fluoro-4-(4-isopropylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
Description
“6-fluoro-4-(4-isopropylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone” is a chemical compound with diverse applications in scientific research due to its unique structure and properties. It has a molecular weight of 435.52 and a molecular formula of C25 H22 F N O3 S .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothiazin ring with a fluorine atom at the 6th position and a dioxido group at the 1,1 positions. It also has an isopropylphenyl group at the 4th position and a methylphenyl methanone group attached to the benzothiazin ring .Physical And Chemical Properties Analysis
This compound has a logP value of 5.5013, a logD value of 5.5013, and a logSw value of -5.4316. It also has 6 hydrogen bond acceptors .Scientific Research Applications
Medical Imaging
Compounds similar to the one you mentioned have been used in the development of positron emission tomography (PET) tracers for in vivo visualization of specific proteins in the brain .
Drug Development
Benzothiazole derivatives have been explored for their potential as selective inverse agonists in treating inflammatory diseases such as psoriasis and rheumatoid arthritis .
Antimicrobial Agents
The benzothiazine scaffold has shown promise in antimicrobial activities, which could be relevant for developing new antibiotics or antiseptics .
Antitubercular Agents
Benzothiazinones, a related class, have been identified as potent antitubercular agents targeting enzymes crucial for cell wall synthesis in Mycobacterium tuberculosis .
Antihypertensive and Antidiabetic Agents
Benzothiadiazine dioxides have been reported to possess activities that could be beneficial in managing hypertension and diabetes .
Cancer Research
There is ongoing research into benzothiazole compounds for their potential use in cancer treatment due to various biological activities .
properties
IUPAC Name |
[6-fluoro-1,1-dioxo-4-(4-propan-2-ylphenyl)-1λ6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FNO3S/c1-16(2)18-8-11-21(12-9-18)27-15-24(25(28)19-6-4-17(3)5-7-19)31(29,30)23-13-10-20(26)14-22(23)27/h4-16H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXVHLUCHUJYDQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[6-fluoro-4-(4-isopropylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone | |
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